

Commercial Suppliers of Tafluprost-d7: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	Tafluprost-d7	
Cat. No.:	B15143771	Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers of **Tafluprost-d7**, a deuterated analog of the prostaglandin F2α derivative, Tafluprost. This guide is intended to assist researchers, scientists, and drug development professionals in sourcing high-quality **Tafluprost-d7** for various research applications, including pharmacokinetic studies, metabolic profiling, and as an internal standard in analytical methods.

Introduction to Tafluprost and its Deuterated Analog

Tafluprost is a potent prostaglandin F2 α analog used in the treatment of open-angle glaucoma and ocular hypertension. Its mechanism of action involves increasing the uveoscleral outflow of aqueous humor, thereby reducing intraocular pressure. The deuterated version, **Tafluprost-d7**, is a valuable tool in research and development due to the incorporation of seven deuterium atoms. This isotopic labeling provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based bioanalytical assays, enabling precise and accurate quantification of Tafluprost in biological matrices.

Commercial Supplier Analysis

A thorough investigation has identified several key commercial suppliers of deuterated Tafluprost. The following table summarizes the available quantitative data for **Tafluprost-d7** and a closely related analog, Tafluprost-d4, from these vendors.



Supplier	Product Name	Catalog No.	Molecular Formula	Molecular Weight (g/mol)	Purity	Available Quantitie s
Santa Cruz Biotechnol ogy, Inc.	Tafluprost- d7	sc-217777	C25H27D7F 2O5	459.57	Information not readily available	Information not readily available
Cayman Chemical	Tafluprost- d4	9002405	C25H30D4F 2O5	456.6	≥99% deuterated forms (d1- d4)	100 μg, 500 μg, 1 mg
Pharmaffili ates	Tafluprost- d7	PA STI 080780	C25H27D7F 2O5	459.57	Information not readily available	Information not readily available

Note: Data is based on publicly available information and may be subject to change. It is recommended to contact the suppliers directly for the most current product specifications and availability.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of **Tafluprost-d7** are not widely published. However, based on the general synthesis of Tafluprost and the analysis of related prostaglandin analogs, the following methodologies are likely applicable.

Synthesis of Tafluprost-d7

The synthesis of **Tafluprost-d7** would likely follow a similar multi-step synthetic route to that of unlabeled Tafluprost, with the introduction of deuterium atoms at a strategic point in the synthesis. This typically involves the use of deuterated starting materials or reagents. A plausible approach would be the deuteration of a key intermediate in the prostaglandin synthesis pathway.

Analytical Methods



Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the primary analytical technique for the quantification of Tafluprost and its metabolites in biological samples. The use of a stable isotope-labeled internal standard like **Tafluprost-d7** is crucial for accurate and precise quantification.

A typical LC-MS/MS protocol would involve:


- Sample Preparation: Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the analyte from the biological matrix (e.g., plasma, aqueous humor).
- Chromatographic Separation: Reversed-phase HPLC with a C18 column to separate Tafluprost from other endogenous components.
- Mass Spectrometric Detection: Electrospray ionization (ESI) in positive or negative ion mode, with multiple reaction monitoring (MRM) to detect the specific parent-daughter ion transitions for both Tafluprost and Tafluprost-d7.


Nuclear Magnetic Resonance (NMR) Spectroscopy would be employed to confirm the structure and determine the positions and extent of deuterium incorporation in the final product. Both ¹H and ¹³C NMR spectra would be acquired and compared to the spectra of the unlabeled Tafluprost standard.

Visualizing the Supply and Analysis Workflow

The following diagrams, generated using the DOT language, illustrate the logical flow of sourcing and utilizing **Tafluprost-d7** in a research setting.









Click to download full resolution via product page

 To cite this document: BenchChem. [Commercial Suppliers of Tafluprost-d7: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15143771#commercial-suppliers-of-tafluprost-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com